Cas no 1621165-22-7 (Tert-butyl (2R,5R)-2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate)

Tert-butyl (2R,5R)-2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate is a chiral morpholine derivative widely utilized as a key intermediate in pharmaceutical synthesis. Its stereospecific (2R,5R) configuration ensures high enantioselectivity in asymmetric reactions, making it valuable for producing optically active compounds. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic processes, while the hydroxymethyl functionality offers versatility for further derivatization. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and other therapeutic agents. Its well-defined stereochemistry and robust chemical properties make it a reliable building block for complex organic transformations, ensuring reproducibility in research and industrial applications.

Tert-butyl (2R,5R)-2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate structure

1621165-22-7 structure

Product Name:Tert-butyl (2R,5R)-2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate

CAS No:1621165-22-7

MF:C₁₁H₂₁NO₄

MW:231.28874373436

CID:5151794

PubChem ID:90317136

Update Time:2025-05-28

Tert-butyl (2R,5R)-2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Tert-butyl (2R,5R)-2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate
- (2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate
- SCHEMBL15920678
- N-t-BOC-(2R)-Hydroxymethyl-(5R)-methylmorpholine, AldrichCPR
- MFCD23381159
- 1621165-22-7
- (2R,5R)-tert-Butyl2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate
- AT20482
- Inchi： 1S/C11H21NO4/c1-8-7-15-9(6-13)5-12(8)10(14)16-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9-/m1/s1
- InChI Key： QGEFRGPCFOEDNF-RKDXNWHRSA-N
- SMILES： N1(C(OC(C)(C)C)=O)[C@H](C)CO[C@@H](CO)C1

Computed Properties

Exact Mass: 231.14705815g/mol
Monoisotopic Mass: 231.14705815g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 59Å²

Tert-butyl (2R,5R)-2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1603760-100mg	(2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate	1621165-22-7	98%	100mg	￥2604	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1603760-250mg	(2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate	1621165-22-7	98%	250mg	￥5096	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1603760-1g	(2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate	1621165-22-7	98%	1g	￥10920	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1603760-5g	(2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate	1621165-22-7	98%	5g	￥35490	2023-04-15
1PlusChem	1P024VJY-100mg	(2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate	1621165-22-7	97%	100mg	$493.00	2023-12-20
1PlusChem	1P024VJY-250mg	(2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate	1621165-22-7	97%	250mg	$802.00	2023-12-20
Aaron	AR024VSA-100mg	(2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate	1621165-22-7	95%	100mg	$301.00	2025-02-13
Aaron	AR024VSA-250mg	(2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate	1621165-22-7	95%	250mg	$505.00	2025-02-13
Aaron	AR024VSA-1g	(2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate	1621165-22-7	95%	1g	$1262.00	2025-02-13
Aaron	AR024VSA-5g	(2R,5R)-tert-Butyl 2-(hydroxymethyl)-5-methylmorpholine-4-carboxylate	1621165-22-7	95%	5g	$3786.00	2023-12-15